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N-acylethanolamines
N-Acylethanolamines (NAE) are a class of fatty acid amides that play important roles in various biological processes, including neurotransmission and inflammation. These molecules are synthesized from the reaction between arachidonic or other long-chain fatty acids and ethanolamine through the action of N-acyltransferase enzymes. In the central nervous system (CNS), NAEs modulate neural activity by interacting with several receptors, such as GPR55 and TRPV1. Research has shown that these compounds can influence pain perception, reward pathways, and neuroinflammation. Additionally, they have been implicated in cardiovascular regulation and are of interest for their potential therapeutic applications in treating various conditions including chronic pain and inflammatory disorders. Due to their diverse biological activities, NAEs represent a promising area of study in both basic research and drug development.
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The Role of DL-Methionine in Biopharmaceuticals: A Critical ReviewThe Role of DL-Methionine in Biopharmaceuticals: A Critical Review Dl-methionine, a sulfur-containing amino acid, plays a pivotal role in various biological and pharmaceutical applications. This article delves into the critical role of dl-methionine in biopharmaceuticals, exploring its synthesis, pharmacokinetics, therapeutic applications, and challenges. By examining recent advancements and exist...
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Re-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical BiopharmaceuticalsRe-Evaluation of Chloramphenicol's Therapeutic Potential in Modern Chemical Biopharmaceuticals Introduction Chloramphenicol, a classic antibiotic discovered over six decades ago, has historically played a significant role in the treatment of bacterial infections. Despite its decline in popularity due to concerns over toxicity and the rise of alternative antibiotics, recent advancements in chemica...
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The Therapeutic Potential of L-Glutamine in Modern BiopharmaceuticalsThe Therapeutic Potential of L-Glutamine in Modern Biopharmaceuticals Introduction to L-Glutamine: A Bioactive Molecule with Multifaceted Applications L-Glutamine, an amino acid that serves as a crucial building block for proteins, has garnered significant attention in the fields of chemistry and biomedicine due to its diverse therapeutic potential. As a conditionally essential nutrient, L-Glutam...
